Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

comparison of Pent-2-ynal with other alkyne
aldehydes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pent-2-ynal
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Cat. No.: S560665

Physical & Chemical Properties of Pent-2-ynal

The table below lists key properties of Pent-2-ynal (CAS 55136-52-2) obtained from computational and

experimental sources [1].

Property Value Unit Source | Notes

Melting Point 21.06 °C Joback Calculated Property (294.21
K)

Boiling Point 98.31 °C Joback Calculated Property (371.46
K)

28.97 °C Calculated from vapor pressure data

(302.12 K)

Critical Temperature 297.74 °C Joback Calculated Property (570.89
K)

Critical Pressure 4665.71 kPa Joback Calculated Property

Critical Volume 0.294 m3/kmol  Joback Calculated Property
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Property Value Unit Source | Notes

Standard Enthalpy of Formation 40.19 kJ/mol Joback Calculated Property
(AfH°gas)

Standard Gibbs Free Energy of 94.50 kJ/mol Joback Calculated Property

Formation (AfG°®)

Enthalpy of Vaporization (AvapH°®) 35.60 kJ/mol Joback Calculated Property

Enthalpy of Fusion (AfusH°) 14.12 kJ/mol Joback Calculated Property

lonization Energy (IE) 10.12 eV NIST

Vapor Pressure 1.33 kPa at 28.97°C (302.12 K)
202.67  kPa at 153.36°C (426.51 K)

Synthesis and Experimental Context

While specific protocols for Pent-2-ynal are not detailed in the search results, general synthetic approaches

for alkyne aldehydes can provide context.

¢ General Synthesis: Aldehydes can be prepared in the laboratory through methods like the
controlled oxidation of primary alcohols using mild oxidants like Pyridinium Chlorochromate
(PCC) or via the Rosenmund reduction of acyl chlorides [2]. The hydroboration-oxidation of
terminal alkynes is a specific route to generate aldehydes [2].

¢ Relevant Experimental Workflow: A recent advanced methodology involves a photoinduced [3+2]
cycloaddition using alkyl aldehydes and alkynes. The experimental workflow for this reaction is
outlined below [3]:
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Reaction Setup

:

Add Catalyst (TBADT)

:

Add Solvent (MeCN/Hz20)

Stir at 25°C

Click to download full resolution via product page

This diagram visualizes the key steps in the photoinduced cycloaddition process, where an aldehyde and an

alkyne react to form a cyclopentanone [3].

Information Limitations and Research Suggestions

A true comparison guide requires experimental data on multiple compounds. The current information is

insufficient for this purpose due to:

¢ Lack of Comparative Data: The search results only contain isolated data for Pent-2-ynal, with no
parallel information for other alkyne aldehydes like Propiolaldehyde (HC=C-CHO) or But-2-ynal.
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e Limited Experimental Details: Available data for Pent-2-ynal is primarily computational or basic
physical property measurements, lacking experimental protocols for direct performance comparison.

To build a comprehensive guide, I suggest you:

e Consult Specialized Databases: Search for experimental data on platforms like SciFinder, Reaxys,
or the NIST Chemistry WebBook, which often contain spectral data, thermodynamic properties, and
reaction information for a wide range of compounds.

¢ Focus Your Comparison: Define a specific set of alkyne aldehydes for comparison (e.g., based on
carbon chain length or the position of the alkyne group) to make your literature search more
manageable.

¢ Review Scholarly Articles: Look for research papers that specifically study the properties, stability,
or reactivity of alkyne aldehydes. These are most likely to contain the experimental data and direct
comparisons you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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